3-Oxo-3-(4-propyl-cyclohexyl)-propionic acid ethyl ester
Description
3-Oxo-3-(4-propyl-cyclohexyl)-propionic acid ethyl ester is a useful research compound. Its molecular formula is C14H24O3 and its molecular weight is 240.34 g/mol. The purity is usually 95%.
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Properties
Molecular Formula |
C14H24O3 |
|---|---|
Molecular Weight |
240.34 g/mol |
IUPAC Name |
ethyl 3-oxo-3-(4-propylcyclohexyl)propanoate |
InChI |
InChI=1S/C14H24O3/c1-3-5-11-6-8-12(9-7-11)13(15)10-14(16)17-4-2/h11-12H,3-10H2,1-2H3 |
InChI Key |
KFJOSOVCHCGQFE-UHFFFAOYSA-N |
Canonical SMILES |
CCCC1CCC(CC1)C(=O)CC(=O)OCC |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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